Cas no 637746-78-2 (5-methoxy-2-(2E)-3-(4-methylphenyl)prop-2-enoylphenyl morpholine-4-carboxylate)
5-methoxy-2-(2E)-3-(4-methylphenyl)prop-2-enoylphenyl morpholine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- (E)-5-methoxy-2-(3-(p-tolyl)acryloyl)phenyl morpholine-4-carboxylate
- 4-Morpholinecarboxylic acid, 5-methoxy-2-[3-(4-methylphenyl)-1-oxo-2-propen-1-yl]phenyl ester
- 5-methoxy-2-(2E)-3-(4-methylphenyl)prop-2-enoylphenyl morpholine-4-carboxylate
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- Inchi: 1S/C22H23NO5/c1-16-3-5-17(6-4-16)7-10-20(24)19-9-8-18(26-2)15-21(19)28-22(25)23-11-13-27-14-12-23/h3-10,15H,11-14H2,1-2H3
- InChI Key: DYEHPGIWMCSLJT-UHFFFAOYSA-N
- SMILES: N1(C(OC2=CC(OC)=CC=C2C(=O)C=CC2=CC=C(C)C=C2)=O)CCOCC1
5-methoxy-2-(2E)-3-(4-methylphenyl)prop-2-enoylphenyl morpholine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3139-0494-2μmol |
5-methoxy-2-[(2E)-3-(4-methylphenyl)prop-2-enoyl]phenyl morpholine-4-carboxylate |
637746-78-2 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
| Life Chemicals | F3139-0494-1mg |
5-methoxy-2-[(2E)-3-(4-methylphenyl)prop-2-enoyl]phenyl morpholine-4-carboxylate |
637746-78-2 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
| Life Chemicals | F3139-0494-2mg |
5-methoxy-2-[(2E)-3-(4-methylphenyl)prop-2-enoyl]phenyl morpholine-4-carboxylate |
637746-78-2 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
| Life Chemicals | F3139-0494-3mg |
5-methoxy-2-[(2E)-3-(4-methylphenyl)prop-2-enoyl]phenyl morpholine-4-carboxylate |
637746-78-2 | 90%+ | 3mg |
$63.0 | 2023-07-05 |
5-methoxy-2-(2E)-3-(4-methylphenyl)prop-2-enoylphenyl morpholine-4-carboxylate Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 5-methoxy-2-(2E)-3-(4-methylphenyl)prop-2-enoylphenyl morpholine-4-carboxylate
Comprehensive Overview of 5-methoxy-2-(2E)-3-(4-methylphenyl)prop-2-enoylphenyl morpholine-4-carboxylate (CAS No. 637746-78-2)
5-methoxy-2-(2E)-3-(4-methylphenyl)prop-2-enoylphenyl morpholine-4-carboxylate (CAS No. 637746-78-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of morpholine carboxylates, which are known for their versatility in drug design and development. The presence of a methoxy group and a propenoylphenyl moiety in its structure enhances its reactivity and binding affinity, making it a promising candidate for further study.
In recent years, the demand for novel bioactive compounds has surged, driven by advancements in precision medicine and targeted therapy. Researchers are particularly interested in compounds like 5-methoxy-2-(2E)-3-(4-methylphenyl)prop-2-enoylphenyl morpholine-4-carboxylate due to their potential role in modulating specific biological pathways. For instance, its morpholine ring is a common pharmacophore found in many FDA-approved drugs, which underscores its relevance in modern pharmacology.
The compound's CAS No. 637746-78-2 is often searched in academic and industrial databases, reflecting its growing importance in drug discovery and chemical synthesis. Users frequently inquire about its synthesis methods, physicochemical properties, and biological activity. These queries align with broader trends in the scientific community, where there is a heightened focus on structure-activity relationships (SAR) and molecular docking studies to predict efficacy and safety.
One of the key advantages of 5-methoxy-2-(2E)-3-(4-methylphenyl)prop-2-enoylphenyl morpholine-4-carboxylate is its potential application in neuropharmacology. The morpholine moiety is known to interact with central nervous system (CNS) targets, which could pave the way for developing treatments for neurological disorders. Additionally, its E-configuration (trans) around the double bond in the propenoylphenyl group may influence its stereoselective interactions with biological receptors, a topic of great interest in medicinal chemistry.
From a synthetic chemistry perspective, the compound's structure offers multiple sites for functionalization, enabling the creation of derivatives with tailored properties. This flexibility is crucial for optimizing drug-like characteristics, such as solubility, permeability, and metabolic stability. Researchers are also exploring its potential as a building block for more complex molecules, leveraging its scaffold diversity to address unmet medical needs.
Environmental and green chemistry considerations are also shaping the discourse around compounds like 5-methoxy-2-(2E)-3-(4-methylphenyl)prop-2-enoylphenyl morpholine-4-carboxylate. As the industry moves toward sustainable practices, there is increasing interest in eco-friendly synthesis routes and biodegradable intermediates. This compound's potential for low-toxicity profiles and high-yield production makes it a subject of interest in this context.
In summary, 5-methoxy-2-(2E)-3-(4-methylphenyl)prop-2-enoylphenyl morpholine-4-carboxylate (CAS No. 637746-78-2) represents a fascinating area of research at the intersection of organic chemistry, pharmacology, and materials science. Its structural features and potential applications align with current scientific priorities, making it a compound worth watching in the coming years.
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